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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions for PBA-1105, an autophagy-targeting chimera (AUTOTAC). Adherence to
these guidelines is crucial for ensuring the compound's stability and activity in experimental
settings.

Introduction to PBA-1105

PBA-1105 is a novel AUTOTAC designed to induce the degradation of misfolded proteins by
hijacking the autophagy pathway.[1] It functions by selectively binding to the exposed
hydrophobic regions of these proteins and concurrently inducing the self-oligomerization of the
p62 autophagy receptor.[2][3] This action facilitates the sequestration and subsequent
degradation of the target protein aggregates via the autophagic-lysosomal system.[4][5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of PBA-1105 is presented in the table
below.
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Property Value Reference
Molecular Formula C39H48N206 [2][3]
Molecular Weight 640.81 g/mol [2][6]

CAS Number 2410081-56-8 [2][3]
Appearance Colorless to light yellow liquid [2]

Purity >98% (batch-specific) [7]

Preparation of PBA-1105 Stock Solutions

3.1. Materials Required:

e PBA-1105 powder

e Dimethyl sulfoxide (DMSO), anhydrous (hygroscopic)
» Sterile, nuclease-free microcentrifuge tubes

o Calibrated pipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (recommended)

3.2. Protocol for Reconstitution:

It is highly recommended to use newly opened, anhydrous DMSO for reconstitution, as the
compound's solubility can be significantly impacted by moisture.[2]

o Equilibrate: Allow the vial of PBA-1105 powder to equilibrate to room temperature for at least

1 hour before opening.[8]

e Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock
concentration. For example, to prepare a 10 mM stock solution, add the volumes of DMSO
as indicated in the table below.
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» Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, use an
ultrasonic bath to aid dissolution.[2]

 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to minimize freeze-thaw cycles.

3.3. Stock Solution Concentration Guidelines:

The following table provides the required mass of PBA-1105 and volume of DMSO to prepare
common stock solution concentrations.

Desired Stock

Concentration Mass of PBA-1105 Volume of DMSO to Add
1mM 1mg 1.5605 mL
> mM 1 mg 0.3121 mL
10 mM 1mg 0.1561 mL
1mM 5 mg 7.8026 mL
5 mM 5mg 1.5605 mL
10 mM 5mg 0.7803 mL

Calculations are based on a molecular weight of 640.81 g/mol . Adjustments may be necessary
based on the batch-specific molecular weight and purity provided on the certificate of analysis.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of PBA-1105 solutions.
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Storage

Solution Type Stability Period Reference
Temperature

PBA-1105 Powder -20°C 3years [2]

4°C 2 years [2]

PBA-1105 in DMSO -80°C 6 months [11[2]

-20°C 1 month [1][2]

Note: To prevent degradation, it is crucial to store aliquots in tightly sealed vials.[8]

Experimental Considerations

PBA-1105 has been shown to be effective in both in vitro and in vivo models.

 In Vitro Applications: For cell-based assays, PBA-1105 induces the autophagic degradation
of misfolded proteins at nanomolar concentrations, typically in the range of 0.1-10 uM for a
24-hour treatment period.[1] A hook effect has been observed at higher concentrations.[1]

¢ In Vivo Applications: In mouse models of tauopathies, PBA-1105 has been administered via
intraperitoneal injection at dosages of 20-50 mg/kg.[1][2] For such studies, the compound
can be formulated in a vehicle such as PBS containing 30% polyethylene glycol (PEG).[2]

Mechanism of Action: Signaling Pathway

The following diagram illustrates the proposed mechanism of action for PBA-1105 in promoting
the degradation of misfolded proteins via the autophagy pathway.
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Caption: Mechanism of PBA-1105-induced protein degradation.

Experimental Workflow Example

The diagram below outlines a general workflow for an in vitro experiment to assess the efficacy
of PBA-1105.
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Caption: General workflow for in vitro PBA-1105 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15605715?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/pba-1105.html
https://www.medchemexpress.com/pba-1105.html?locale=ja-JP
https://immunomart.com/product/pba-1105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8850458/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8850458/
https://www.researchgate.net/figure/Mechanism-of-action-of-macroautophagy-targeting-AUTOTACs-A-AUTOTACs-are-bifunctional_fig4_379325908
https://www.biorbyt.com/pba-1105-orb2646167.html
https://www.medkoo.com/products/52923
https://www.dcchemicals.com/coa/COA_DC77668.html
https://www.benchchem.com/product/b15605715/docs#application-notes-and-protocols-preparation-of-pba-1105-stock-solutions
https://www.benchchem.com/product/b15605715/docs#application-notes-and-protocols-preparation-of-pba-1105-stock-solutions
https://www.benchchem.com/product/b15605715/docs#application-notes-and-protocols-preparation-of-pba-1105-stock-solutions
https://www.benchchem.com/product/b15605715/docs#application-notes-and-protocols-preparation-of-pba-1105-stock-solutions
https://www.benchchem.com/product/b15605715?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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